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Compound of Interest

Compound Name: 2-Ethylrutoside

Cat. No.: B1234363

Introduction

2-Ethylrutoside is a derivative of the flavonoid rutin, a compound known for its antioxidant and
vasoprotective properties. As a semi-synthetic derivative, 2-Ethylrutoside is of interest to
researchers in pharmacology and drug development. Accurate and reliable quantification of 2-
Ethylrutoside is crucial for quality control, stability studies, and pharmacokinetic analysis.
High-Performance Liquid Chromatography (HPLC) is a precise and versatile technique for the
analysis of such compounds. This document provides detailed application notes and protocols
for the use of 2-Ethylrutoside as a standard in chromatographic analysis, based on
established methods for closely related rutin derivatives.

Physicochemical Properties of 2-Ethylrutoside

A summary of the key physicochemical properties of 2-Ethylrutoside is presented in the table
below. This information is essential for method development and understanding the
chromatographic behavior of the compound.
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Property Value Source
Molecular Formula C29H34016 PubChem
Molecular Weight 638.6 g/mol PubChem

2-(3,4-dihydroxyphenyl)-5-
ethoxy-7-hydroxy-3-[[6-O-(6-

IUPAC Name deoxy-a-L-mannopyranosyl)-B-  PubChem
D-glucopyranosyl]oxy]-4H-
chromen-4-one

CAS Number 36057-92-8 PubChem

Soluble in polar organic
N Inferred from related
Solubility solvents such as methanol and q
compounds
ethanol.

Chromatographic Method for Analysis of 2-
Ethylrutoside

The following protocol describes a Reversed-Phase High-Performance Liquid Chromatography
(RP-HPLC) method suitable for the quantification of 2-Ethylrutoside. This method is adapted
from validated procedures for the analysis of troxerutin and other O-(3-hydroxyethyl)-rutosides.

Experimental Protocol: RP-HPLC-UV

1. Instrumentation and Materials

HPLC system with a UV-Vis detector

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 um particle size)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade)
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Formic acid or acetic acid (analytical grade)
2-Ethylrutoside reference standard
Volumetric flasks, pipettes, and syringes
Syringe filters (0.45 pum)

. Preparation of Mobile Phase

Mobile Phase A: 0.1% Formic acid in water (v/v). To prepare 1 L, add 1 mL of formic acid to
999 mL of HPLC-grade water and mix thoroughly.

Mobile Phase B: Acetonitrile.

Degas both mobile phases using a suitable method (e.g., sonication or vacuum filtration)
before use.

. Preparation of Standard Solutions

Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-Ethylrutoside reference standard
and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with the mobile phase to obtain concentrations in the desired linear range
(e.g., 5-100 pg/mL).

. Chromatographic Conditions

The following table summarizes the recommended chromatographic conditions.
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Parameter Condition

Column C18, 250 mm x 4.6 mm, 5 um

Gradient elution with Mobile Phase A (0.1%
Mobile Phase Formic Acid in Water) and Mobile Phase B

(Acetonitrile)

0-15 min: 15-30% B; 15-20 min: 30-15% B; 20-

Gradient Program )
25 min: 15% B

Flow Rate 1.0 mL/min
Column Temperature 30°C

Detection Wavelength 254 nm or 350 nm
Injection Volume 20 pL

. Sample Preparation

For bulk drug substance, dissolve an accurately weighed amount in methanol and dilute with
the mobile phase to a concentration within the calibration range.

For pharmaceutical formulations, an extraction step may be necessary. A common procedure
involves dissolving the formulation in a suitable solvent, followed by sonication,
centrifugation, and filtration.

Filter all samples and standards through a 0.45 pm syringe filter before injection.
. Data Analysis

Identify the 2-Ethylrutoside peak in the chromatogram based on the retention time of the
standard.

Construct a calibration curve by plotting the peak area versus the concentration of the
working standard solutions.

Determine the concentration of 2-Ethylrutoside in the sample by interpolating its peak area
on the calibration curve.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1234363?utm_src=pdf-body
https://www.benchchem.com/product/b1234363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Method Validation Parameters

The analytical method should be validated according to ICH guidelines (Q2(R1)) to ensure it is
suitable for its intended purpose. The following table provides typical acceptance criteria for key
validation parameters.

Parameter Acceptance Criteria

The peak for 2-Ethylrutoside should be well-

resolved from other components and

Specificity ) )
degradation products. Peak purity should be
confirmed.
) ) Correlation coefficient (r2) = 0.999 over the
Linearity o .
specified concentration range.
Accuracy Recovery should be within 98-102%.
Repeatability (intra-day) and intermediate
Precision precision (inter-day) should have a Relative
Standard Deviation (RSD) of < 2%.
Limit of Detection (LOD) Signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ) Signal-to-noise ratio of 10:1.
The method should remain unaffected by small,
deliberate variations in chromatographic
Robustness B
conditions (e.g., flow rate, column temperature,
mobile phase composition).
Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the chromatographic analysis of 2-
Ethylrutoside.

Caption: Workflow for 2-Ethylrutoside analysis.
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Signaling Pathway (lllustrative)

While 2-Ethylrutoside is used as a standard and does not have a signaling pathway in this
context, the following diagram illustrates a hypothetical interaction pathway for a flavonoid with
a cellular target, which is a common area of research for such compounds.

 To cite this document: BenchChem. [Application Notes and Protocols for the
Chromatographic Analysis of 2-Ethylrutoside]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1234363#2-ethylrutoside-as-a-standard-for-
chromatography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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